Cas no 352351-55-4 (N-Fmoc-ethylenediamine hydrobromide)

• Product Name: N-Fmoc-ethylenediamine hydrobromide
• CAS No: 352351-55-4
• MF: C₁₇H₁₉BrN₂O₂
• MW: 363.248963594437
• MDL: MFCD01863041
• CID: 2602425
• PubChem ID: 57650999
• Update Time: 2025-06-20

N-Fmoc-ethylenediamine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 9H-fluoren-9-ylmethyl N-(2-aminoethyl)carbamate,hydrobromide
• N-FMoc-ethylenediaMine hydrobroMide
• DTXSID20583805
• DB-101720
• SCHEMBL2216954
• CS-0162426
• 9H-fluoren-9-ylmethyl N-(2-aminoethyl)carbamate;hydrobromide
• 9H-FLUOREN-9-YLMETHYL N-(2-AMINOETHYL)CARBAMATE HYDROBROMIDE
• BS-46326
• E75270
• N-Fmoc-ethylenediamine hydrobromide, >=98.0% (AT)
• 9-Fluorenylmethyl N-(2-aminoethyl)carbamate hydrobromide
• (9H-Fluoren-9-yl)methyl (2-aminoethyl)carbamate hydrobromide
• (9H-Fluoren-9-yl)methyl (2-aminoethyl)carbamate--hydrogen bromide (1/1)
• 352351-55-4
• N-Fmoc-ethylenediamine (hydrobromide)
• DTXCID80534570
• N-Fmoc-ethylenediamine hydrobromide

• MDL： MFCD01863041
• Inchi： 1S/C17H18N2O2.BrH/c18-9-10-19-17(20)21-11-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16;/h1-8,16H,9-11,18H2,(H,19,20);1H
• InChI Key： KZRZVRGZNSCCBV-UHFFFAOYSA-N
• SMILES： Br.O(C(NCCN)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 362.06299g/mol
• Monoisotopic Mass: 362.06299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Melting Point: ~165 °C (dec.)

N-Fmoc-ethylenediamine hydrobromide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• FLUKA BRAND F CODES：3-10-21
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on N-Fmoc-ethylenediamine hydrobromide

N-Fmoc-ethylenediamine hydrobromide: A Key Intermediate in Modern Pharmaceutical Synthesis

N-Fmoc-ethylenediamine hydrobromide (CAS No. 352351-55-4) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical synthesis and biotechnology. This compound, characterized by its unique structural and functional properties, serves as a crucial intermediate in the development of various therapeutic agents. Its molecular structure, featuring an N-Fmoc (N-fluorenylmethyloxycarbonyl) protecting group and ethylenediamine backbone, makes it particularly valuable in peptide synthesis and other complex organic reactions.

The significance of N-Fmoc-ethylenediamine hydrobromide lies in its role as a building block for more complex molecules. In recent years, advancements in synthetic chemistry have highlighted its utility in the production of peptidomimetics and bioconjugates, which are increasingly being explored for their potential in drug discovery and medical applications. The N-Fmoc group, known for its stability and ease of removal under mild conditions, allows for precise control during peptide coupling reactions, making this compound an indispensable tool for synthetic chemists.

Recent research has demonstrated the versatility of N-Fmoc-ethylenediamine hydrobromide in addressing various pharmaceutical challenges. For instance, studies have shown its effectiveness in the synthesis of novel antiviral agents, where the ethylenediamine moiety plays a critical role in stabilizing the target molecule's conformation. Additionally, its application in the development of targeted drug delivery systems has been investigated, leveraging its ability to form stable complexes with therapeutic payloads.

The chemical properties of N-Fmoc-ethylenediamine hydrobromide make it particularly suitable for use in solid-phase peptide synthesis (SPPS). In SPPS, the N-Fmoc group provides a protected amine that can be selectively deprotected to allow for sequential coupling of amino acids. This method has revolutionized peptide synthesis, enabling the rapid production of complex peptides that would be otherwise challenging to obtain through traditional solution-phase methods.

Moreover, the hydrobromide salt form of N-Fmoc-ethylenediamine hydrobromide enhances its solubility and stability, making it more accessible for industrial-scale applications. This has been particularly beneficial in large-scale peptide manufacturing, where consistent quality and yield are paramount. The compound's stability under various storage conditions also ensures that it remains viable for extended periods, reducing waste and improving cost-efficiency.

In the realm of drug discovery, N-Fmoc-ethylenediamine hydrobromide has been utilized in the development of enzyme inhibitors and receptor ligands. Its ability to participate in multiple types of chemical reactions—such as amide bond formation and Schiff base condensation—makes it a versatile reagent for constructing diverse molecular architectures. Researchers have exploited these properties to design molecules with enhanced binding affinity and selectivity towards biological targets.

The impact of N-Fmoc-ethylenediamine hydrobromide extends beyond academic research into practical pharmaceutical applications. Its use has been documented in clinical trials where it contributes to the synthesis of lead compounds that show promise in treating various diseases. The compound's role in these trials underscores its importance as a reliable intermediate in drug development pipelines.

As synthetic methodologies continue to evolve, the demand for high-quality intermediates like N-Fmoc-ethylenediamine hydrobromide is expected to grow. Innovations such as flow chemistry and automated synthesis platforms have further highlighted its utility by enabling more efficient and scalable production processes. These advancements are likely to drive further exploration into new applications and derivatives of this compound.

The future prospects of N-Fmoc-ethylenediamine hydrobromide are also influenced by ongoing research into green chemistry principles. Efforts to develop more sustainable synthetic routes are increasingly focusing on minimizing waste and reducing hazardous byproducts. The compound's compatibility with these approaches makes it a promising candidate for future pharmaceutical innovations that align with environmental considerations.

In conclusion, N-Fmoc-ethylenediamine hydrobromide (CAS No. 352351-55-4) is a multifaceted compound with broad applications in pharmaceutical synthesis and biotechnology. Its unique structural features and chemical properties make it an essential intermediate for developing advanced therapeutic agents. As research continues to uncover new possibilities, this compound is poised to remain a cornerstone of modern drug discovery efforts.